Cas no 2996-58-9 (4-methylpyrrolidin-2-one)

• Product Name: 4-methylpyrrolidin-2-one
• CAS No: 2996-58-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD00128875
• CID: 834872
• PubChem ID: 533920
• Update Time: 2025-04-19

4-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 4-methyl-
• 4-methyl-2-Pyrrolidinone
• 2-Pyrrolidinone,4-methyl
• 4-methyl-2-pyrrolidinone(SALTDATA: FREE)
• 4-Methyl-pyrrolidin-2-on
• 4-methylpyrrolidin-2one
• 4-methylpyrrolidone
• 4-Methyl-2-pyrrolidinone #
• DTXSID20336459
• Z959319678
• SB40915
• 4-Methyl-2-oxopyrrolidine; 4-Methyl-2-pyrrolidinone
• 2996-58-9
• SB21937
• MFCD19217125
• EN300-61142
• AKOS006229684
• MFCD19217255
• P10078
• (S)-4-Methyl-2-pyrrolidinone
• MFCD00128875
• AS-58265
• (R)-4-Methyl-2-pyrrolidinone
• 4-methyl-pyrrolidin-2-one
• DB-332430
• ALBB-032573
• SY097296
• SB44676
• SY344392
• 2-pyrrolidinone,4-methyl-
• 4-methyl-2-pyrrolidone
• SY065050

• MDL： MFCD00128875
• Inchi： 1S/C5H9NO/c1-4-2-5(7)6-3-4/h4H,2-3H2,1H3,(H,6,7)
• InChI Key： YRKRGYRYEQYTOH-UHFFFAOYSA-N
• SMILES： O=C1CC(C)CN1

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.979
• Boiling Point: 241 ºC
• Flash Point: 128 ºC
• PSA: 29.10000
• LogP: 0.47120

4-methylpyrrolidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones